Cas no 2177025-92-0 (3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane
• CAS No: 2177025-92-0
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 5340633
• Update Time: 2025-10-30

3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)(thiazol-4-yl)methanone
• (3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)-(1,3-thiazol-4-yl)methanone
• 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C14H16N2OS/c17-14(13-7-18-8-15-13)16-11-3-4-12(16)6-10(5-11)9-1-2-9/h7-8,11-12H,1-6H2
• InChI Key： CRSJFQHGJDLDNS-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1C2C/C(=C3/CC/3)/CC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 398
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4

Additional information on 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane

Introduction to 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2177025-92-0)

3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane is a highly intricate and structurally sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework, characterized by a fused bicyclic system incorporating a cyclopropylidene moiety and an azabicyclo[3.2.1]octane core, combined with a 1,3-thiazole carbonyl substituent, positions it as a promising candidate for further exploration in drug discovery and development.

The compound's unique structural features make it an attractive scaffold for designing novel bioactive molecules. The presence of the azabicyclo[3.2.1]octane ring system is particularly noteworthy, as it is known to impart favorable pharmacokinetic properties such as enhanced metabolic stability and reduced susceptibility to enzymatic degradation. This structural motif has been extensively studied for its potential in modulating various biological pathways, including those relevant to neurological disorders and inflammation.

The cyclopropylidene group appended to the bicyclic core introduces rigidity to the molecule, which can be beneficial in optimizing binding interactions with biological targets. This structural feature is often exploited to improve the affinity and selectivity of drug candidates, making it a valuable component in rational drug design strategies.

Furthermore, the 1,3-thiazole-4-carbonyl moiety serves as a versatile pharmacophore that can engage with multiple biological targets through hydrogen bonding and hydrophobic interactions. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular scaffold of 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane suggests that the compound may exhibit similar bioactivities or even novel therapeutic effects.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various pathological processes. The complex three-dimensional structure of 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane makes it a potential candidate for disrupting PPIs by occupying specific binding pockets on the target proteins. This capability is particularly relevant in the context of diseases such as cancer and neurodegenerative disorders, where aberrant PPIs are frequently implicated.

Moreover, the compound's structural complexity allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties through derivatization strategies. For instance, introducing additional functional groups or altering the substitution patterns on the cyclopropylidene or thiazole moieties could lead to enhanced potency or selectivity against specific biological targets.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for their potential bioactivity. The molecular structure of 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane has been subjected to virtual screening using various docking algorithms to identify its binding affinity towards potential therapeutic targets. These computational studies have highlighted its potential as an inhibitor of key enzymes involved in inflammation and cancer progression.

In addition to its pharmaceutical applications, 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane may also find utility in materials science and agrochemical research due to its unique structural features. The rigid bicyclic system combined with electron-deficient heterocycles makes it an interesting candidate for designing novel materials with specific optical or electronic properties.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the azabicyclo[3.2.1]octane core requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the cyclopropylidene and thiazole substituents without compromising the overall structural integrity demands careful selection of synthetic routes.

Recent publications have reported innovative synthetic methodologies for constructing complex bicyclic systems similar to that of 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane using transition metal-catalyzed reactions and novel cyclization strategies. These advancements have not only improved the efficiency of synthesis but also expanded the toolkit available for medicinal chemists.

The pharmacological evaluation of 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane is ongoing and involves both in vitro and in vivo studies to assess its bioactivity and toxicity profiles. Preliminary results from cell-based assays suggest that the compound exhibits promising anti-inflammatory effects by modulating key signaling pathways involved in immune responses.

Future research directions may include exploring derivative compounds generated through structural modifications to enhance specific pharmacological properties or improve solubility and oral bioavailability. The integration of machine learning models into drug discovery pipelines could further accelerate the identification of lead compounds based on structural features similar to those found in 3-cyclopropylidene-8-(1,3-thiazole-4-carbonyl)-8-azabicyclo[3.2.1]octane.

In conclusion, 2177025-92 0 2177025 - 92 -0 CAS NO2177025 - 92 -0 2177025 - 92 -0 2177025 - 92 -0 , with its intricate structure featuring a cyclopropylidene group, azabicyclo[, , , , , , , , ], octane core, , , , thiazole carbonyl moiety, represents a significant advancement in pharmaceutical chemistry, offering numerous opportunities for therapeutic development across various disease areas, including cancer, inflammation, neurological disorders, etc.. As research progresses, further exploration into its pharmacological profile, synthetic pathways, and potential applications will undoubtedly contribute valuable insights into modern medicine.